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Compound of Interest

Compound Name: 2,6-Dimethylbenzyl Chloride

Cat. No.: B1296017

Introduction

2,6-Dimethylbenzyl chloride, a substituted aromatic halide, is a key intermediate in the
synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals.[1]
Its reactivity is significantly influenced by the steric hindrance provided by the two ortho-methyl
groups, making it a subject of interest in mechanistic studies of nucleophilic substitution
reactions.[1] Accurate and comprehensive spectroscopic analysis is paramount for confirming
the identity, purity, and structure of 2,6-dimethylbenzyl chloride in research and industrial
applications. This guide provides an in-depth analysis of the nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) data for this compound, offering valuable
insights for researchers, scientists, and professionals in drug development.

Molecular Structure

The molecular structure of 2,6-dimethylbenzyl chloride is foundational to understanding its
spectroscopic properties. The spatial arrangement of the atoms and functional groups gives
rise to the unique spectral fingerprint discussed in the following sections.
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Major Fragmentation Pathways of 2,6-Dimethylbenzyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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